Cas no 2225141-44-4 (3-methyl-1,1-dioxo-1lambda6-thietane-3-carboxylic acid)

• Product Name: 3-methyl-1,1-dioxo-1lambda6-thietane-3-carboxylic acid
• CAS No: 2225141-44-4
• MF: C₅H₈O₄S
• MW: 164.179620742798
• CID: 5184316
• PubChem ID: 57911545
• Update Time: 2024-03-01

3-methyl-1,1-dioxo-1lambda6-thietane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1,1-dioxo-1lambda6-thietane-3-carboxylic acid
• 3-Methylthietane-3-carboxylic acid 1,1-dioxide

• Inchi： 1S/C5H8O4S/c1-5(4(6)7)2-10(8,9)3-5/h2-3H2,1H3,(H,6,7)
• InChI Key： WJRHYJWMCWWUTM-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CC(C)(C(O)=O)C1

Computed Properties

• Exact Mass: 164.01432991g/mol
• Monoisotopic Mass: 164.01432991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones